![molecular formula C14H19NO3 B241646 N-allyl-4-(4-methoxyphenoxy)butanamide](/img/structure/B241646.png)
N-allyl-4-(4-methoxyphenoxy)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-4-(4-methoxyphenoxy)butanamide, commonly known as AM404, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AM404 is a synthetic analogue of anandamide, an endocannabinoid neurotransmitter that plays a crucial role in various physiological processes.
Mechanism of Action
AM404 exerts its effects by inhibiting the reuptake of anandamide, thereby increasing its concentration in the brain. Anandamide is known to activate cannabinoid receptors, which are involved in various physiological processes, including pain perception, inflammation, and neuroprotection.
Biochemical and Physiological Effects:
AM404 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation by inhibiting the release of pro-inflammatory cytokines and reducing the activity of nociceptive neurons. AM404 has also been shown to protect neurons from oxidative stress and inflammation, which may contribute to its neuroprotective properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using AM404 in lab experiments is its ability to selectively target the endocannabinoid system, which is involved in various physiological processes. However, one of the limitations of using AM404 is its potential for off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on AM404. One area of interest is the development of more selective and potent analogues of AM404, which may have improved therapeutic potential. Another area of interest is the investigation of the potential use of AM404 in the treatment of various neurological disorders, such as Alzheimer's disease and Huntington's disease. Additionally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of AM404.
Synthesis Methods
AM404 can be synthesized by the reaction of 4-methoxyphenol with allyl bromide in the presence of a base, followed by the reaction of the resulting allyl ether with N-(4-hydroxybutyl)acetamide in the presence of a dehydrating agent.
Scientific Research Applications
AM404 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess analgesic, anti-inflammatory, and neuroprotective properties. AM404 has also been investigated for its potential use in the treatment of various neurological disorders, such as epilepsy, multiple sclerosis, and Parkinson's disease.
properties
Product Name |
N-allyl-4-(4-methoxyphenoxy)butanamide |
---|---|
Molecular Formula |
C14H19NO3 |
Molecular Weight |
249.3 g/mol |
IUPAC Name |
4-(4-methoxyphenoxy)-N-prop-2-enylbutanamide |
InChI |
InChI=1S/C14H19NO3/c1-3-10-15-14(16)5-4-11-18-13-8-6-12(17-2)7-9-13/h3,6-9H,1,4-5,10-11H2,2H3,(H,15,16) |
InChI Key |
VEDBCVFIFKYRGH-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)OCCCC(=O)NCC=C |
Canonical SMILES |
COC1=CC=C(C=C1)OCCCC(=O)NCC=C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.